Cas no 1014-99-9 (p-Xylylene Dithiocyanate)

• Product Name: p-Xylylene Dithiocyanate
• CAS No: 1014-99-9
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• MDL: MFCD00019768
• CID: 117367
• PubChem ID: 87577946
• Update Time: 2024-11-26

p-Xylylene Dithiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(isothiocyanatomethyl)-
• p-Xylylene Dithiocyanate
• [4-(thiocyanatomethyl)phenyl]methyl thiocyanate
• 1,4-bis(isothiocyanatomethyl)benzene
• 1,4-Bis-isothiocyanato-methyl-benzol
• ALPHA,ALPHA'-DITHIOCYANATO-P-XYLENE
• p-xylylene diisothiocyanate
• α,α'-Dithiocyanato-p-xylene
• 1,4-bis(thiocyanatomethyl)benzene
• p-XTC
• 1,4-phenylenebis(methylene)thiocyanate
• Benzene, 1,4-bis(isothiocyanatomethyl)-
• 1014-99-9
• MFCD00019768
• DTXCID20354370
• ALPHA,ALPHA/'-DITHIOCYANATO-P-XYLENE
• [({4-[(cyanosulfanyl)methyl]phenyl}methyl)sulfanyl]carbonitrile
• ZMFLUYPLYCZQDR-UHFFFAOYSA-N
• 62855-80-5
• ({4-[(CYANOSULFANYL)METHYL]PHENYL}METHYL)SULFANYLCARBONITRILE
• BAA01499
• DTXSID40403516
• AKOS024332888
• X0060
• SCHEMBL4941438
• D92797

• MDL： MFCD00019768
• Inchi： 1S/C10H8N2S2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h1-4H,5-6H2
• InChI Key： IZZIFFOYWBHUEQ-UHFFFAOYSA-N
• SMILES： C1(CN=C=S)=CC=C(CN=C=S)C=C1

Computed Properties

• Exact Mass: 220.01300
• Monoisotopic Mass: 220.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 98.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.297
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 396.9°C at 760 mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.64
• PSA: 98.18000
• LogP: 3.11516
• Solubility: Not determined

p-Xylylene Dithiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：III